Cas no 459-06-3 (1-Fluoro-4-(isopropoxy)-benzene)

• Product Name: 1-Fluoro-4-(isopropoxy)-benzene
• CAS No: 459-06-3
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 1083481
• PubChem ID: 21334085
• Update Time: 2025-04-20

1-Fluoro-4-(isopropoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-isopropoxybenzene
• 1-Fluoro-4-(1-methylethoxy)-benzene
• 1-fluoro-4-propan-2-yloxybenzene
• E91618
• 459-06-3
• DTXSID30612594
• 1-Fluoro-4-[(propan-2-yl)oxy]benzene
• SCHEMBL105035
• 1-Fluoro-4-(isopropoxy)-benzene
• AKOS006243238
• CS-0195204
• 1-Fluoro-4-isopropoxy-benzene
• DB-345716
• MFCD18447616

• MDL： MFCD18447616
• Inchi： 1S/C9H11FO/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： CQNOLDRFHJLOPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers